Cas no 2037-19-6 (3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one)

3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one structure

2037-19-6 structure

Product Name:3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one

CAS No:2037-19-6

Molecular Formula:C₂₀H₁₄O₄

Molecular Weight:318.32276

CID:909660

PubChem ID:226239

3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Properties

Names and Identifiers

- 3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
- Isophenolphthalein
- 2'-hydroxycinnamaldehyde
- 2-hydroxy-cinnamaldehyde
- 2-hydroxycinnamicaldehyde
- 2-Hydroxy-zimtaldehyd
- 3-(2-hydroxyphenyl)-2-propena
- 3-(2'-hydroxyphenyl)-2-propenal
- 3-(2-HYDROXYPHENYL)-2-PROPENAL
- 3-(2-Hydroxyphenyl)-2-propenal3-(2-Hydroxyphenyl)acrylaldehyde
- 3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-1(3H)-isobenzofuranone
- 3-(2-hydroxy-phenyl)-propenal
- AKOS BC-1812
- Hydroxycinnamaldehyde
- Iso-phenolphthalein
- o-hydroxy-cinnamaldehyd
- NSC16468
- 1(3H)-Isobenzofuranone, 3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-
- SCHEMBL14580568
- Phthalide, 3-(o-hydroxyphenyl)-3-(p-hydroxyphenyl)-
- NSC-16468
- CHEMBL2135269
- 2037-19-6
- MLS002638489
- SMR001547965
- HMS3088A17
- +Expand
- InChIKey： OVELHKBTRXSQMT-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H14O4/c21-14-11-9-13(10-12-14)20(17-7-3-4-8-18(17)22)16-6-2-1-5-15(16)19(23)24-20/h1-12,21-22H
- SMILES： C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=CC=C4O

Computed Properties

Exact Mass: 318.08922
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 318.08920892g/mol
Heavy Atom Count: 24
Complexity: 470
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76

3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Synthesis

Synthetic Circuit 1

108-95-2

108-95-2

85-44-9

85-44-9

2037-19-6

2037-19-6

596-24-7

596-24-7

85-57-4

85-57-4

77-09-8

77-09-8

Reaction Conditions

1.1 Catalysts: 12-Tungstophosphoric acid ; 3 h, 423 K

Reference

MCM-41 Supported Phosphotungstic Acid for the Hydroxyalkylation of Phenol to Phenolphthalein

Jha, Ajay; et al, Industrial & Engineering Chemistry Research, 2012, 51(10), 3916-3922

3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Preparation Products

3-(2-hydroxyphenyl)-3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Related Literature

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